Cas no 1019-03-0 (2-Propylquinoline-4-carboxylic acid)
1019-03-0 structure
Product Name:2-Propylquinoline-4-carboxylic acid
CAS No:1019-03-0
MF:C13H13NO2
MW:215.247823476791
MDL:MFCD01325647
CID:1072198
PubChem ID:854375
Update Time:2025-04-20
2-Propylquinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Propylquinoline-4-carboxylic acid
- 2-n-Propyl-cinchoninsaeure
- 2-propyl-4-quinolinecarboxylic acid
- 2-Propyl-chinolin-4-carbonsaeure
- 2-Propyl-cinchoninsaeure
- 2-propyl-quinoline-4-carboxylic acid
- AC1LGZJY
- AC1Q2V1R
- BBL013723
- HMS2445G18
- Oprea1_200991
- SureCN1133916
- 4-quinolinecarboxylic acid, 2-propyl-
- AK-968/40159198
- Z275123336
- CHEMBL1472584
- SR-01000256990-1
- SR-01000256990
- MLS000531342
- DTXSID50357576
- MFCD01325647
- Cambridge id 7270977
- SB68857
- ALBB-011587
- SMR000136320
- CS-0214723
- STK332727
- G22567
- SCHEMBL1133916
- VS-03964
- 1019-03-0
- EN300-188236
- AKOS003297060
-
- MDL: MFCD01325647
- Inchi: 1S/C13H13NO2/c1-2-5-9-8-11(13(15)16)10-6-3-4-7-12(10)14-9/h3-4,6-8H,2,5H2,1H3,(H,15,16)
- InChI Key: GHWNIFKWPIVEPC-UHFFFAOYSA-N
- SMILES: OC(C1=CC(CCC)=NC2C=CC=CC=21)=O
Computed Properties
- Exact Mass: 215.09469
- Monoisotopic Mass: 215.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- Density: 1.205
- Boiling Point: 361.4°C at 760 mmHg
- Flash Point: 172.4°C
- Refractive Index: 1.626
- PSA: 50.19
- LogP: 2.88550
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
2-Propylquinoline-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Propylquinoline-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 062200-500mg |
2-Propylquinoline-4-carboxylic acid |
1019-03-0 | 500mg |
$237.00 | 2023-09-10 | ||
| Chemenu | CM228339-5g |
2-Propylquinoline-4-carboxylic acid |
1019-03-0 | 95% | 5g |
$711 | 2021-08-04 | |
| TRC | B523675-50mg |
2-Propylquinoline-4-carboxylic Acid |
1019-03-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B523675-100mg |
2-Propylquinoline-4-carboxylic Acid |
1019-03-0 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B523675-500mg |
2-Propylquinoline-4-carboxylic Acid |
1019-03-0 | 500mg |
$ 295.00 | 2022-06-07 | ||
| Alichem | A189007767-5g |
2-Propylquinoline-4-carboxylic acid |
1019-03-0 | 95% | 5g |
$775.20 | 2023-09-04 | |
| abcr | AB378082-500 mg |
2-Propylquinoline-4-carboxylic acid; 95% |
1019-03-0 | 500MG |
€254.60 | 2022-06-10 | ||
| abcr | AB378082-1 g |
2-Propylquinoline-4-carboxylic acid; 95% |
1019-03-0 | 1g |
€306.00 | 2022-06-10 | ||
| abcr | AB378082-5 g |
2-Propylquinoline-4-carboxylic acid; 95% |
1019-03-0 | 5g |
€852.00 | 2022-06-10 | ||
| Chemenu | CM228339-1g |
2-Propylquinoline-4-carboxylic acid |
1019-03-0 | 95% | 1g |
$269 | 2023-01-05 |
2-Propylquinoline-4-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1019-03-0)2-Propylquinoline-4-carboxylic acid
Order Number:A1102129
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:34
Price ($):248.0/693.0/990.0
Email:sales@amadischem.com
2-Propylquinoline-4-carboxylic acid Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1019-03-0)2-Propylquinoline-4-carboxylic acid
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):248.0/693.0/990.0